5-{[(6-bromonaphthalen-2-yl)oxy]methyl}-4-(2,3-dimethylphenyl)-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C21H18BrN3OS
• Molecular Weight: 440.4 g/mol
• IUPAC Name: 3-[(6-bromonaphthalen-2-yl)oxymethyl]-4-(2,3-dimethylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C21H18BrN3OS/c1-13-4-3-5-19(14(13)2)25-20(23-24-21(25)27)12-26-18-9-7-15-10-17(22)8-6-16(15)11-18/h3-11H,12H2,1-2H3,(H,24,27)
• InChI Key: QVWVBMQUVARACF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=NNC2=S)COC3=CC4=C(C=C3)C=C(C=C4)Br)C

Description

5-{[(6-bromonaphthalen-2-yl)oxy]methyl}-4-(2,3-dimethylphenyl)-4H-1,2,4-triazole-3-thiol is a complex organic compound that belongs to the class of triazole derivatives This compound is characterized by the presence of a triazole ring, a bromonaphthalene moiety, and a dimethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(6-bromonaphthalen-2-yl)oxy]methyl}-4-(2,3-dimethylphenyl)-4H-1,2,4-triazole-3-thiol typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Bromination: The synthesis begins with the bromination of naphthalene to obtain 6-bromonaphthalene.

Etherification: The bromonaphthalene is then reacted with an appropriate alcohol to form the 6-bromonaphthalen-2-yloxy derivative.

Formation of Triazole Ring: The 6-bromonaphthalen-2-yloxy derivative is then subjected to a cyclization reaction with hydrazine and a suitable aldehyde to form the triazole ring.

Thiol Addition: Finally, the triazole derivative is reacted with a thiol reagent to introduce the thiol group at the 3-position of the triazole ring.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

5-{[(6-bromonaphthalen-2-yl)oxy]methyl}-4-(2,3-dimethylphenyl)-4H-1,2,4-triazole-3-thiol can undergo various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form a disulfide or sulfonic acid derivative.

Reduction: The bromonaphthalene moiety can be reduced to form a naphthyl derivative.

Substitution: The bromine atom in the bromonaphthalene moiety can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN₃) or thiourea.

Major Products

Oxidation: Disulfide or sulfonic acid derivatives.

Reduction: Naphthyl derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-{[(6-bromonaphthalen-2-yl)oxy]methyl}-4-(2,3-dimethylphenyl)-4H-1,2,4-triazole-3-thiol involves its interaction with specific molecular targets and pathways. The compound can inhibit enzymes by binding to their active sites, thereby blocking their activity. For example, it may inhibit enzymes involved in DNA replication or protein synthesis, leading to the suppression of cell growth and proliferation. Additionally, the compound’s thiol group can interact with reactive oxygen species (ROS), reducing oxidative stress in cells.

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-[(6-bromonaphthalen-2-yl)oxy]acetate
• 1-[(6-Bromonaphthalen-2-yl)oxy]propan-2-one
• Ethyl 2-(6-bromoisochroman-1-yl)acetate

Uniqueness

Compared to similar compounds, 5-{[(6-bromonaphthalen-2-yl)oxy]methyl}-4-(2,3-dimethylphenyl)-4H-1,2,4-triazole-3-thiol is unique due to the presence of the triazole ring and the thiol group. These functional groups confer distinct chemical reactivity and biological activity, making it a valuable compound for various applications in research and industry.